Cas no 1354019-50-3 ((R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride)

• Product Name: (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride
• CAS No: 1354019-50-3
• MF: C₁₀H₁₃Cl₂NS
• MW: 250.187919378281
• MDL: MFCD21098486
• CID: 2091680
• PubChem ID: 66569650
• Update Time: 2025-11-02

(R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride
• (R)-3-((4-Chlorophenyl)thio)pyrrolidinehydrochloride
• (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine;hydrochloride
• (R)-3-(4-Chloro-phenylsulfanyl)-pyrrolidine hydrochloride
• AKOS025117275
• DB-235615
• 1354019-50-3
• G71234

• MDL： MFCD21098486
• Inchi： 1S/C10H12ClNS.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1
• InChI Key： HHOAGQVZXIWWPS-HNCPQSOCSA-N
• SMILES： ClC1C=CC(=CC=1)S[C@H]1CNCC1.Cl

Computed Properties

• Exact Mass: 249.0145760g/mol
• Monoisotopic Mass: 249.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride

Comprehensive Overview of (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride (CAS No. 1354019-50-3)

(R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride (CAS No. 1354019-50-3) is a chiral organic compound with significant potential in pharmaceutical research and fine chemical synthesis. This compound features a pyrrolidine core substituted with a 4-chlorophenylthio group, making it a valuable intermediate for drug discovery. The hydrochloride salt form enhances its stability and solubility, which is crucial for biological applications.

The growing interest in chiral building blocks like (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride stems from their role in developing enantioselective drugs. Researchers are increasingly focusing on asymmetric synthesis and catalysis, where this compound can serve as a key scaffold. Its CAS No. 1354019-50-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

One of the most common queries about (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride revolves around its synthetic routes. The compound can be prepared via stereoselective thioetherification of (R)-pyrrolidine derivatives, followed by salt formation. Recent advancements in green chemistry have also explored eco-friendly protocols for its production, aligning with the global push for sustainable manufacturing.

In pharmaceutical applications, (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride is investigated for its potential as a bioactive intermediate. Its chiral center and arylthio moiety make it a candidate for modulating enzyme activity or receptor binding. Researchers are particularly interested in its utility for CNS-targeting drugs, given the structural similarities to known neuromodulators.

The compound's physicochemical properties, such as its melting point, solubility profile, and optical rotation, are critical for formulation studies. Analytical methods like HPLC and chiral chromatography are essential for quality control, ensuring high enantiomeric purity for research use. These aspects are frequently searched in combination with CAS No. 1354019-50-3 by quality assurance specialists.

Market trends indicate rising demand for chiral intermediates like (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride, driven by the pharmaceutical industry's focus on personalized medicine. The compound's patent landscape and supply chain dynamics are also topics of interest for stakeholders. Suppliers often highlight its availability in various pack sizes and custom synthesis options to meet diverse research needs.

From a safety perspective, proper handling of (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride requires standard laboratory precautions. While not classified as hazardous under normal conditions, material safety data sheets (MSDS) recommend using personal protective equipment during manipulation. This information is crucial for compliance with laboratory safety protocols, a growing concern in research institutions worldwide.

Future research directions for (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride may explore its incorporation into drug delivery systems or bioconjugates. The compound's structural versatility allows for further derivatization, potentially leading to novel therapeutic agents. These possibilities make CAS No. 1354019-50-3 a compound worth watching in coming years.

For researchers seeking reliable information about (R)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride, verifying the CAS registry number (1354019-50-3) is essential to avoid confusion with similar structures. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis, which are invaluable for experimental reproducibility – a key concern in modern scientific practice.